Cas no 123568-21-8 (Benzene, 1,4-dibromo-2-iodo-5-methyl-)

Benzene, 1,4-dibromo-2-iodo-5-methyl- structure

123568-21-8 structure

Product Name:Benzene, 1,4-dibromo-2-iodo-5-methyl-

CAS No:123568-21-8

Molecular Formula:C₇H₅Br₂I

Molecular Weight:375.827

MDL:MFCD24115737

CID:3697693

PubChem ID:14493511

Benzene, 1,4-dibromo-2-iodo-5-methyl- Properties

Names and Identifiers

- Benzene, 1,4-dibromo-2-iodo-5-methyl-
- 2,5-Dichloro-4-iodotoluene
- 1,4-Dibromo-2-iodo-5-methylbenzene
- CS-0161845
- D81015
- MFCD24115737
- SCHEMBL19570526
- BS-14787
- 123568-21-8
- AKOS020057523
- +Expand
- MDL： MFCD24115737
- InChIKey： YPEFVHLYFXQLMX-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H5Br2I/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,1H3
- SMILES： CC1=CC(=C(C=C1Br)I)Br

Computed Properties

Exact Mass: 375.77822g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 373.78027g/mol
Heavy Atom Count: 10
Complexity: 118
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 0Å²

Benzene, 1,4-dibromo-2-iodo-5-methyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01KKJM-250mg	1,4-Dibromo-2-iodo-5-methylbenzene	123568-21-8	98%	250mg	$15.00
Aaron	AR01KKRY-100mg	1,4-Dibromo-2-iodo-5-methylbenzene	123568-21-8	97%	100mg	$6.00
eNovation Chemicals LLC	Y1132916-5g	1,4-dibromo-2-iodo-5-methylbenzene	123568-21-8	95%	5g	$580	2022-09-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1232485-100mg	1,4-Dibromo-2-iodo-5-methylbenzene	123568-21-8	98%	100mg	￥60.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RJ321-250mg	Benzene, 1,4-dibromo-2-iodo-5-methyl-	123568-21-8	98%	250mg	515CNY

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